BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-Depth Technical Guide to 2'-
Deoxyadenosine 5'-triphosphate (dATP)
Disodium Salt

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

2'-Deoxyadenosine 5'-triphosphate
Compound Name:
disodium
Cat. No.: B15550751
Get Quote

Introduction

2'-Deoxyadenosine 5'-triphosphate (dATP), a fundamental building block for life, is one of the
four deoxyribonucleoside triphosphates (ANTPs) that serve as the monomeric units for DNA
synthesis.[1][2] In cellular processes, DNA polymerases utilize dATP, alongside dGTP, dCTP,
and dTTP, to replicate the genetic blueprint, ensuring the faithful transmission of hereditary
information.[2] Beyond its biological role, high-purity dATP, commonly supplied as a stable
disodium salt, is an indispensable reagent in molecular biology, genetic research, and the
development of novel therapeutics.[1]

This guide provides a comprehensive technical overview of 2'-Deoxyadenosine 5'-
triphosphate disodium salt, focusing on its chemical identity, critical safety data, and
applications for researchers, scientists, and drug development professionals. We will delve into
the causality behind handling and storage protocols, the importance of reagent purity in
experimental outcomes, and its functional role in cornerstone laboratory techniques.
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Section 1: Core Chemical Identity and
Physicochemical Properties

The precise identification and understanding of a reagent's properties are paramount for its
effective and safe use. The disodium salt of dATP is favored in laboratory settings due to its
enhanced water solubility and stability compared to its free acid form.[3]

Key Chemical Identifiers

Property Value Source(s)

] 2'-Deoxyadenosine 5'-
Chemical Name ] S [415116]
triphosphate disodium salt

Synonyms dATP disodium salt, dATP-Na2  [5][6]
CAS Number 74299-50-6 [4115117]
EC Number 277-809-2 [41[8]
Molecular Formula C10H14NsNa2012P3 [4][5]
Molecular Weight 535.15 g/mol [4115]16]

Physicochemical Characteristics

The physical state and stability of dATP disodium salt dictate its storage and handling
requirements. It is typically supplied as a white, odorless powder or as a ready-to-use aqueous
solution.[4][9][10]

Appearance: White powder or a clear, colorless solution.[4][9][11]
o Solubility: Readily soluble in water, with concentrations of 50 mg/mL achievable.[4]

» Purity: For molecular biology applications, purity should exceed 99% as determined by
HPLC.[1][2][12] The reagent must be free from nuclease, human, and E. coli DNA
contamination.[1][2]

 Stability and Storage: Optimal long-term storage is at -20°C.[1][4][11] While short-term
exposure to ambient temperatures is possible, repeated freeze-thaw cycles should be
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avoided to maintain integrity; for this reason, aliquoting is highly recommended.[1][11][13]
Lithium salt preparations of dANTPs may offer greater resistance to freeze-thaw cycles.[12]
[13]

Section 2: Comprehensive Safety Data and Handling
Protocols

While 2'-Deoxyadenosine 5'-triphosphate disodium salt is not classified as a hazardous
substance according to Regulation (EC) No 1272/2008, prudent laboratory practices are
essential.[8][10][14] Adherence to safety protocols ensures operator safety and prevents
reagent contamination.

Hazard Identification and Classification

e GHS Classification: Not a hazardous substance or mixture.[10][14]

» Potential Hazards: While not classified as hazardous, handling the powder form can
generate dust, which should be avoided.[8][15] In case of fire, the compound is combustible
and may produce hazardous decomposition products such as nitrogen oxides and sodium
oxides.[8][9]

Safe Handling and Personal Protective Equipment (PPE)

The following protocols are designed to minimize exposure and maintain the sterility and
integrity of the reagent.
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Precaution Category Recommended Action Rationale

) ) ) ) To minimize inhalation of any
Engineering Controls Work in a well-ventilated area.
aerosols or dust.[15][16]

) Wear safety glasses or To prevent accidental splashes
Eye/Face Protection )
chemical safety goggles. to the eyes.[4][9][15]

] ) To avoid skin contact and
_ . Wear appropriate protective o
Skin Protection prevent contamination of the

gloves (e.g., nitrile). reagent.[4][9][15]

To protect personal clothing
Body Protection Wear a lab coat. and prevent skin exposure.[9]
[15]

Standard good laboratory
Wash hands thoroughly after ) ) )
_ , _ practice to prevent ingestion
Hygiene Measures handling. Do not eat, drink, or o
and cross-contamination.[8][9]

[15]

smoke in work areas.

Step-by-Step Protocols

Protocol 1: Reconstitution of Lyophilized dATP Powder

» Preparation: Before opening, briefly centrifuge the vial to collect all the powder at the bottom.
This prevents loss of material that may be on the cap or threads.

e Reconstitution: Add nuclease-free water or a suitable buffer (e.g., Tris-HCI) to the desired
final concentration (typically 100 mM).[1]

 Dissolution: Vortex briefly to ensure the powder is fully dissolved. The resulting solution
should be clear and colorless.[4]

» Aliquoting and Storage: Dispense the solution into smaller, single-use aliquots in sterile,
nuclease-free tubes. Store immediately at -20°C.[11][13] This self-validating step is critical to
preserve the reagent's stability by preventing multiple freeze-thaw cycles.[13]

Protocol 2: Emergency and First Aid Procedures

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.cdhfinechemical.com/images/product/msds/136_1010872829_%E2%80%A2Adenosine-5-TriphosphateDisodiumSalt(ATP-Na2)-CASNO-987-65-5-MSDS.pdf
https://file.medchemexpress.com/batch_PDF/HY-B0345A/ATP-disodium-salt-SDS-MedChemExpress.pdf
https://www.sigmaaldrich.com/JP/ja/product/sigma/d6500
https://www.fishersci.com/store/msds?partNumber=AAJ64045&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/136_1010872829_%E2%80%A2Adenosine-5-TriphosphateDisodiumSalt(ATP-Na2)-CASNO-987-65-5-MSDS.pdf
https://www.sigmaaldrich.com/JP/ja/product/sigma/d6500
https://www.fishersci.com/store/msds?partNumber=AAJ64045&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/136_1010872829_%E2%80%A2Adenosine-5-TriphosphateDisodiumSalt(ATP-Na2)-CASNO-987-65-5-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAJ64045&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/136_1010872829_%E2%80%A2Adenosine-5-TriphosphateDisodiumSalt(ATP-Na2)-CASNO-987-65-5-MSDS.pdf
https://www.carlroth.com/medias/SDB-K050-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wxNzE1Nzh8YXBwbGljYXRpb24vcGRmfGMyVmpkWEpwZEhsRVlYUmhjMmhsWlhSekwyaG1ZeTlvTnprdk9Ea3hOREk0TXpjNU1ETTJOaTV3WkdZfDA2NGY3OWE1ZGFmMjhhNDk2NWIzZDU0ZGZlMGY5OWYxZTA2NzJmMmRkYjljNzZlNWE5MTk0NmE1ZGM2MGQ1ZTg
https://www.fishersci.com/store/msds?partNumber=AAJ64045&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/136_1010872829_%E2%80%A2Adenosine-5-TriphosphateDisodiumSalt(ATP-Na2)-CASNO-987-65-5-MSDS.pdf
https://www.baseclick.eu/science/glossar/datp/
https://www.sigmaaldrich.com/JP/ja/product/sigma/d6500
https://www.meridianbioscience.com/uploads/MDX063-dATP-Product-Handling-Guide-V1.pdf
https://www.meridianbioscience.com/uploads/MDX046-dATP-100mM-Product-Handling-Guide-V1.pdf
https://www.meridianbioscience.com/uploads/MDX046-dATP-100mM-Product-Handling-Guide-V1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15550751?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» After Inhalation: Move the person to fresh air. If symptoms persist, seek medical advice.[8]
o After Skin Contact: Wash off with soap and plenty of water.[15]

» After Eye Contact: Rinse cautiously with water for several minutes.[8][10]

o After Swallowing: Rinse mouth with water. Call a physician if you feel unwell.[8][10]

» Accidental Spills: For solid spills, pick up mechanically without creating dust. For liquid spills,
wipe up with a damp towel, place in a sealed container for disposal, and wash the spill site.
[10][15]

Section 3: Applications in Research and Drug
Development

dATP is a cornerstone reagent for any workflow involving DNA synthesis.[17] Its primary
function is to serve as a substrate for DNA polymerases, which catalyze the formation of
phosphodiester bonds, extending a growing DNA strand.[2]

Core Function in Enzymatic DNA Synthesis

The fidelity and efficiency of DNA synthesis reactions are directly dependent on the availability
of high-purity dNTPs. Imbalances in the cellular pools of dNTPs can lead to replication errors
and mutations.[1] In vitro, providing an optimized concentration of dATP and other dNTPs is
critical for the performance of enzymes in applications such as:

¢ Polymerase Chain Reaction (PCR) and Real-Time PCR (qPCR)[1]

cDNA Synthesis and Reverse Transcription PCR (RT-PCR)[1]

DNA Sequencing (Sanger and Next-Generation)[1][11]

DNA Labeling and Probe Generation[1]

Whole Genome Amplification (WGA) and Multiple Displacement Amplification (MDA)[1]
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Experimental Workflow: Polymerase Chain Reaction
(PCR)

PCR is a technique used to amplify a specific segment of DNA exponentially. The process
relies on a thermostable DNA polymerase, primers, and a supply of dNTPs, including dATP.

Workflow Diagram: Standard PCR Protocol

Reaction Setup

Add DNA
Template Thermal Cycling

Prepare Master Mix: Y Y Repeat 25-35x
- Bgffer Aliquot Mix ‘ [ Denaturation Annealing Extension
- dNTPs (incl. dATP) to PCR Tubes | | (-95°C) (~55-65°C) (~72°C) -
T Analysis

- MgCI2

- Polymerase ! T —

- Primers ! Agarose Gel Visualize DNA ‘
Electrophoresis (e.g., UV light)

Click to download full resolution via product page
Caption: A standard workflow for PCR, from reaction setup to final analysis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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